Cas no 1597012-96-8 ((3-methylthiophen-2-yl)hydrazine)

• Product Name: (3-methylthiophen-2-yl)hydrazine
• CAS No: 1597012-96-8
• MF: C₅H₈N₂S
• MW: 128.195419311523
• MDL: MFCD32720843
• CID: 5245249
• Update Time: 2025-06-12

(3-methylthiophen-2-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (3-methyl-2-thienyl)-
• (3-methylthiophen-2-yl)hydrazine

• MDL： MFCD32720843
• Inchi： 1S/C5H8N2S/c1-4-2-3-8-5(4)7-6/h2-3,7H,6H2,1H3
• InChI Key： UZCDTPNOZUJXEL-UHFFFAOYSA-N
• SMILES： N(C1SC=CC=1C)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (3-methylthiophen-2-yl)hydrazine

Introduction to (3-methylthiophen-2-yl)hydrazine and Its Significance in Modern Chemical Research

(3-methylthiophen-2-yl)hydrazine, with the CAS number 1597012-96-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic organic compound features a thiophene ring substituted with a methyl group at the 3-position and a hydrazine moiety at the 2-position. Its unique structural properties make it a valuable intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting neurological and inflammatory disorders.

The compound's molecular structure, characterized by the presence of both sulfur and nitrogen heteroatoms, contributes to its reactivity and biological activity. The thiophene ring is a common motif in many natural products and drug candidates, known for its ability to interact with biological targets in diverse ways. The hydrazine group, on the other hand, is frequently employed in medicinal chemistry due to its capability to form stable bonds with other functional groups, facilitating the construction of complex molecular architectures.

In recent years, there has been growing interest in exploring the therapeutic potential of (3-methylthiophen-2-yl)hydrazine derivatives. Researchers have been investigating its role as a precursor in the synthesis of novel compounds with anti-inflammatory, analgesic, and neuroprotective properties. For instance, studies have demonstrated that derivatives of this compound can modulate enzymatic pathways involved in pain perception and inflammation, making them promising candidates for treating chronic inflammatory diseases.

One of the most compelling aspects of (3-methylthiophen-2-yl)hydrazine is its versatility in chemical synthesis. The presence of both the thiophene ring and the hydrazine group allows for a wide range of functionalization strategies, enabling chemists to tailor the compound's properties for specific applications. This flexibility has led to several innovative synthetic methodologies being developed, which could potentially be applied to other areas of pharmaceutical research.

Recent advancements in computational chemistry have also enhanced our understanding of (3-methylthiophen-2-yl)hydrazine's interactions with biological targets. Molecular modeling studies have revealed that this compound can bind to various proteins and enzymes, suggesting multiple mechanisms of action. These insights have guided the design of more potent and selective derivatives, which are currently being evaluated in preclinical studies.

The pharmacological profile of (3-methylthiophen-2-yl)hydrazine has attracted attention from researchers working on neurological disorders. Preliminary findings indicate that certain derivatives may exhibit neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neural tissues. This potential makes them attractive candidates for further investigation into treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Furthermore, the compound's role in drug development extends beyond its direct therapeutic applications. It serves as a valuable building block for synthesizing more complex molecules with enhanced pharmacological properties. The ability to modify its structure allows for fine-tuning of its biological activity, leading to the discovery of new drugs with improved efficacy and reduced side effects.

The synthesis of (3-methylthiophen-2-yl)hydrazine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the thiophene ring, followed by functional group transformations to introduce the hydrazine moiety. These processes often require precise control over reaction conditions to ensure high yields and purity.

As research continues to uncover new applications for (3-methylthiophen-2-yl)hydrazine and its derivatives, it is clear that this compound will remain a cornerstone in pharmaceutical innovation. Its unique structural features and versatile reactivity make it an indispensable tool for chemists and biologists alike. By leveraging its potential, scientists are paving the way for novel treatments that could significantly improve human health.

The future directions for research on (3-methylthiophen-2-yl)hydrazine are promising and multifaceted. Investigations into its mechanism of action will provide deeper insights into its biological effects, guiding the development of more targeted therapies. Additionally, exploring new synthetic routes could lead to more efficient production methods, making this compound more accessible for industrial applications.

In conclusion, (3-methylthiophen-2-yl)hydrazine is a fascinating compound with broad implications in chemical biology and pharmaceutical research. Its unique structure and functional properties make it a versatile intermediate for synthesizing novel drug candidates. As our understanding of its potential grows, so does its importance in advancing medical science. The ongoing research into this compound underscores its significance as a key player in the quest for innovative treatments for various diseases.